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Compound of Interest

Compound Name: 10-Nonadecanone

Cat. No.: B1346682

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
10-Nonadecanone (CAS No. 504-57-4). The following procedures are based on available
safety data and general best practices for handling similar chemical substances.

Hazard Identification and Personal Protective
Equipment (PPE)

10-Nonadecanone is classified under the Globally Harmonized System (GHS) as causing skin
irritation (H315)[1]. Therefore, appropriate personal protective equipment is mandatory to
prevent skin contact.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Eye Protection

ANSI-approved safety glasses or chemical
splash goggles are required. A face shield may

be necessary if there is a risk of splashing[2].

Hand Protection

Chemical-resistant gloves must be worn. Nitrile
gloves may offer adequate protection against
accidental contact, but prolonged exposure
should be avoided. It is recommended to wear
two pairs of nitrile gloves. Always consult the
glove manufacturer's compatibility chart for the

specific chemical being used[2].

Body Protection

A lab coat with sleeves of sufficient length to
prevent skin exposure while wearing gloves is
required. Full-length pants and closed-toe shoes

are mandatory in the laboratory[2].

Respiratory Protection

If handling 10-Nonadecanone outside of a
chemical fume hood where dust or aerosols
may be generated, respiratory protection may

be required[2].

Quantitative Safety Data

Specific toxicological data such as LD50 and LC50 for 10-Nonadecanone are not readily

available in the public domain. The information presented below is based on its GHS

classification and general data for aliphatic ketones.
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Data Point

Value

GHS Hazard Statement

H315: Causes skin irritation[1].

GHS Precautionary Statements

P264: Wash hands thoroughly after handling.
P280: Wear protective gloves/protective
clothing/eye protection/face protection.
P302+P352: IF ON SKIN: Wash with plenty of
water. P332+P317: If skin irritation occurs: Get
medical help. P362+P364: Take off
contaminated clothing and wash it before
reuse[1][3].

Acute Toxicity (Oral)

Data not available.

Acute Toxicity (Inhalation)

Data not available.

Physical Form

Solid[4].

Incompatible Materials

Strong oxidizing agents[5].

Experimental Protocols: Handling and Storage

Handling:

» Always handle 10-Nonadecanone in a well-ventilated area, preferably within a chemical

fume hood|[2][3].

e Avoid the formation of dust and aerosols[3].

¢ Use non-sparking tools to prevent ignition sources|[3].

» Avoid contact with skin, eyes, and clothing[2].

e Wash hands thoroughly after handling the substance[2][3].

Storage:

e Store in a tightly closed container in a dry, cool, and well-ventilated place[3].
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» Store away from incompatible materials such as strong oxidizing agents[5].

o Keep the container in a designated, labeled storage area.

Operational Plan: Spill and Emergency Procedures

Spill Procedures:

Immediately evacuate the area and inform others of the spill.

o If the spill is minor and does not pose an immediate threat, and you are trained to do so,
proceed with cleanup.

o Wear appropriate PPE, including respiratory protection if dust is present.

o Carefully sweep up the solid material and place it into a labeled container for hazardous
waste disposal.

o Clean the spill area with a suitable solvent and decontaminate all surfaces.

o For larger spills, or if you are not trained in spill cleanup, contact your institution's
Environmental Health & Safety (EHS) department immediately[6].

First Aid Measures:

« If on Skin: Immediately wash the affected area with plenty of soap and water. If skin irritation
persists, seek medical attention. Remove and wash contaminated clothing before reuse[1]

3].

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, call a poison center or doctor.

« |If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

Disposal Plan
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While 10-Nonadecanone may not be classified as a hazardous waste in all jurisdictions, it is
prudent to handle its disposal with care due to its irritant properties.

Waste Disposal Procedure:

Solid Waste: Collect solid 10-Nonadecanone waste in a clearly labeled, sealed, and non-
leaking container[7]. The label should identify the contents as "10-Nonadecanone Waste"[7].

» Contaminated Materials: Any materials used for cleanup (e.g., paper towels, gloves) should
also be placed in the designated waste container.

e Institutional Guidelines: Follow your institution's specific procedures for chemical waste
disposal. Do not dispose of solid chemicals in the regular trash unless explicitly permitted by
your EHS office[8][9].

« Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and disposed of as chemical waste. After rinsing, the container
label should be defaced, and the container can then be disposed of as regular trash[8].

Visual Workflow for Safe Handling of 10-
Nonadecanone
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Safe Handling Workflow for 10-Nonadecanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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